![molecular formula C14H11F3N2O3S B5556873 N-{2-methyl-5-[(trifluoromethyl)sulfonyl]phenyl}nicotinamide](/img/structure/B5556873.png)
N-{2-methyl-5-[(trifluoromethyl)sulfonyl]phenyl}nicotinamide
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Description
Scientific Research Applications
Application in Erythroid Differentiation
Nicotinamide and its analogues, including N-{2-methyl-5-[(trifluoromethyl)sulfonyl]phenyl}nicotinamide, have been studied for their ability to induce differentiation of murine erythroleukemia cells in culture. N'-Methylnicotinamide, closely related to the compound , was particularly effective, more so than dimethyl sulfoxide, at inducing almost all cells to contain hemoglobin after a 60-hour culture. This suggests that this compound could have implications in studies related to erythroid differentiation and hemoglobin production, possibly affecting poly(ADP-ribose) polymerase activity and globin mRNA levels (Terada et al., 1979).
Role in Metabolic Regulation
Nicotinamide N-methyltransferase (NNMT), which metabolizes nicotinamide and related compounds, plays a significant role in metabolic regulation within cells. Overexpression of NNMT in certain cell types, such as SH-SY5Y neuroblastoma cells, has been shown to decrease cell death, increase intracellular ATP content, and protect cells from toxicity, suggesting a protective metabolic role that could be influenced by compounds like this compound (Parsons et al., 2011).
Implications in Epigenetic Remodeling and Cancer
Research has linked NNMT overexpression in various cancers to the consumption of methyl units from S-adenosyl methionine, leading to the creation of stable metabolic products like 1-methylnicotinamide. This process results in an altered epigenetic state in cancer cells, characterized by hypomethylated histones and heightened expression of pro-tumorigenic genes. Compounds targeting NNMT, potentially including this compound, could therefore have significant implications for cancer research and therapy (Ulanovskaya et al., 2013).
Involvement in Nutrient Metabolism Regulation
NNMT's role extends to the regulation of nutrient metabolism, particularly in the liver, where it is most abundantly expressed. Research has shown that NNMT influences glucose and cholesterol metabolism, potentially mediated by its metabolic product, N1-methylnicotinamide. This suggests that compounds like this compound, which may interact with NNMT, could have implications in the study of metabolic diseases and the development of novel therapies (Hong et al., 2015).
Properties
IUPAC Name |
N-[2-methyl-5-(trifluoromethylsulfonyl)phenyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3N2O3S/c1-9-4-5-11(23(21,22)14(15,16)17)7-12(9)19-13(20)10-3-2-6-18-8-10/h2-8H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZPSMJPHLCBGKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C(F)(F)F)NC(=O)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.